Cas no 847233-26-5 (1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-)

• Product name: 1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
• CAS No: 847233-26-5
• MF: C₁₄H₁₈O₂S₂
• MW: 282.422
• CID: 4217872
• PubChem ID: 49765253

1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
• 1,1-bis(3-methylthiophen-2-yl)butane-1,4-diol
• 847233-26-5
• DA-41225

• Inchi： InChI=1S/C14H18O2S2/c1-10-4-8-17-12(10)14(16,6-3-7-15)13-11(2)5-9-18-13/h4-5,8-9,15-16H,3,6-7H2,1-2H3
• InChI Key： HAHLNYYNXFHQOQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 282.07482216Da
• Monoisotopic Mass: 282.07482216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.9Ų